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Compound of Interest

2-Chloro-6-fluoro-3-
Compound Name:
methylquinoline

Cat. No.: B142903

An In-depth Technical Guide to 2-Chloro-6-fluoro-3-methylquinoline (CAS 131610-11-2)

This technical guide provides a comprehensive overview of the known properties, potential
applications, and suppliers of 2-Chloro-6-fluoro-3-methylquinoline (CAS No. 131610-11-2).
The information is intended for researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Chemical and Physical Properties

2-Chloro-6-fluoro-3-methylquinoline is a substituted quinoline, a class of heterocyclic
aromatic compounds with a wide range of biological activities.[1][2] While specific experimental
data for this particular compound is limited, its fundamental properties have been reported.

Table 1: Physicochemical Properties of 2-Chloro-6-fluoro-3-methylquinoline
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Property Value Source
CAS Number 131610-11-2 [3]14]15]
Molecular Formula C10H7CIFN [4]
Molecular Weight 195.62 g/mol N/A
IUPAC Name 2-chloro-6-fluoro-3- 4]
methylquinoline

Boiling Point 290.5°C at 760 mmHg N/A
Flash Point 129.5°C N/A
Density 1.311 g/cm3 N/A
Refractive Index 1.612 N/A

Storage Temperature

Room Temperature

[3]

Potential Biological Activities and Signaling

Pathways

Direct experimental studies on the biological activity of 2-Chloro-6-fluoro-3-methylquinoline

are not readily available in the public domain. However, based on the activities of structurally

related quinoline derivatives, several potential therapeutic areas and mechanisms of action can

be inferred. Substituted quinolines are known to exhibit a broad spectrum of pharmacological

effects, including antibacterial, antifungal, antimalarial, anticancer, and anti-inflammatory

properties.[1][2][6][7]

A Chinese patent suggests that a derivative, 2-chloro-6-fluoro-3-methylquinoline-4-

carboxamide, may have applications in treating anxiety and sleep disorders.[8] Furthermore,

PubChem indicates that 2-Chloro-6-fluoro-3-methylquinoline is mentioned in 21 patents,

suggesting its utility as an intermediate in the synthesis of potentially bioactive molecules.[9]

[10]

The biological effects of substituted quinolines are often attributed to their interaction with

various cellular targets and signaling pathways. Two such pathways that are frequently
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implicated are the p53 and NF-kB signaling cascades, which are crucial in regulating cellular
processes like apoptosis, inflammation, and cell proliferation.

Potential Signhaling Pathway Involvement
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Representative Experimental Protocol: Synthesis
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A common method for the synthesis of 2-chloroquinoline derivatives is the Vilsmeier-Haack
reaction.[11] While a specific protocol for 2-Chloro-6-fluoro-3-methylquinoline is not detailed
in the reviewed literature, a general procedure for a similar compound, 2-chloro-6-
fluoroquinoline-3-carbaldehyde, can be adapted.[11] This reaction typically involves the
formylation of an appropriate acetanilide derivative.

Table 2: Representative Synthesis Protocol for a 2-Chloro-6-substituted-quinoline Derivative

Step Procedure

Cool N,N-dimethylformamide (DMF) to 0°C in a

1. Reagent Preparation _
round-bottom flask under an inert atmosphere.

) ) ) Add phosphorus oxychloride (POCIs) dropwise
2. Vilsmeier Reagent Formation ) o
to the cooled DMF with constant stirring.

Add the corresponding substituted acetanilide
3. Substrate Addition (e.g., N-(4-fluorophenyl)acetamide for a 6-fluoro

derivative) portion-wise to the Vilsmeier reagent.

Heat the reaction mixture at a specified

temperature (e.g., 60-80°C) for several hours.

4. Reaction ) ) ]

Monitor the reaction progress by Thin Layer

Chromatography (TLC).

After completion, pour the reaction mixture into
5. Work-up .

ice-cold water.

) Collect the precipitated solid by filtration, wash

6. Isolation )

with water, and dry.

Recrystallize the crude product from a suitable
7. Purification solvent (e.g., ethyl acetate) to obtain the purified

2-chloro-6-substituted-quinoline derivative.
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Suppliers

2-Chloro-6-fluoro-3-methylquinoline is available from several chemical suppliers, primarily
for research and development purposes.

Table 3: List of Known Suppliers

Supplier Location
Sigma-Aldrich International
ChemicalBook International

Nantong Bosu Pharmaceutical Technology Co.,

Lid. China
Mashilabs (Shanghai) Co.,Ltd. China
Shanghai YuanYe Biotechnology Co., Ltd. China
Shandong Ono Chemical Co., Ltd. China
Sichuan BaiPeng Biotechnology Co., Ltd. China
Henan Alfachem Co.,Ltd. China
Shanghai Aladdin Biochemical Technology China

Co.,Ltd.

Disclaimer: This list is not exhaustive and is for informational purposes only. Availability may
vary.

Conclusion

2-Chloro-6-fluoro-3-methylquinoline is a halogenated and methylated quinoline derivative
with potential for further investigation in drug discovery and development. While specific
biological data for this compound is scarce, the broader family of substituted quinolines exhibits
a wide array of significant pharmacological activities. The information provided in this guide,
including its physicochemical properties, potential therapeutic targets, a representative
synthetic protocol, and supplier information, serves as a valuable resource for researchers
interested in exploring the chemical and biological landscape of this and related compounds.
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Further experimental studies are warranted to fully elucidate the specific biological profile and
therapeutic potential of 2-Chloro-6-fluoro-3-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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